Cas no 2270908-31-9 (Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl-)

• Product Name: Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl-
• CAS No: 2270908-31-9
• MF: C₁₄H₁₂FNO₂
• MW: 245.248987197876
• MDL: MFCD31654709
• CID: 4783583
• Update Time: 2025-06-09

Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl-

• MDL： MFCD31654709
• Inchi： 1S/C14H12FNO2/c1-9-5-10(3-4-11(9)8-17)12-6-14(18-2)16-7-13(12)15/h3-8H,1-2H3
• InChI Key： GAYUVKUNDXOQHM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2C(F)=CN=C(OC)C=2)C=C1C

Additional information on Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl-

Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl-

Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl-, also known by its CAS number 2270908-31-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a substituted pyridine ring. The presence of fluorine and methoxy groups on the pyridine ring introduces interesting electronic and steric properties, making this compound a valuable building block for various applications.

The synthesis of Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl- typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the carbon-heteroatom bonds necessary for this compound's formation.

In terms of applications, Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl- has shown promise in the development of advanced materials. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor technologies. Additionally, its electronic properties make it a potential component in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent studies have explored the biological activity of Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl-. Researchers have found that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential as a lead molecule in drug discovery. However, further investigations are required to fully understand its pharmacokinetics and toxicity profile.

The structural versatility of Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl- also lends itself to applications in polymer chemistry. By incorporating this compound into polymer backbones, scientists aim to develop materials with enhanced mechanical and thermal stability. Such materials could find use in high-performance composites and advanced coatings.

In conclusion, Benzaldehyde, 4-(5-fluoro-2-methoxy-4-pyridinyl)-2-methyl-, with its CAS number 2270908-31-9, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of material science and drug development.